Cas no 1261998-77-9 ([1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro-
• CAS No: 1261998-77-9
• MF: C₁₃H₆F₃NO₄
• MW: 297.186254024506
• MDL: MFCD18321072
• CID: 2768468
• Update Time: 2025-07-22

[1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro-

• MDL： MFCD18321072
• Inchi： 1S/C13H6F3NO4/c14-8-4-10(15)12(11(16)5-8)6-1-7(13(18)19)3-9(2-6)17(20)21/h1-5H,(H,18,19)
• InChI Key： RTJQCWFIACKENB-UHFFFAOYSA-N
• SMILES： C1(C2=C(F)C=C(F)C=C2F)=CC([N+]([O-])=O)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro- (CAS No. 1261998-77-9)

[1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1261998-77-9, belongs to a class of molecules that exhibit promising characteristics for further exploration in medicinal chemistry and material science.

The molecular structure of [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro- features a biphenyl core with functional groups that include a carboxylic acid moiety at the 3-position and nitro groups at the 2', 4', and 6'-positions. The presence of these fluorine atoms and the nitro group introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and interaction with biological targets. This makes it a valuable candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The specific arrangement of fluorine atoms in [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro- positions it as a potential building block for the synthesis of more complex molecules with tailored pharmacological properties. Researchers have been exploring its utility in the design of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new drugs. The carboxylic acid group provides a site for further functionalization, allowing chemists to attach various pharmacophores or linkers that can enhance drug-like properties such as solubility and cell permeability. Additionally, the nitro group can be reduced to an amine, opening up possibilities for further derivatization into more complex structures.

Recent studies have demonstrated the effectiveness of fluorinated biphenyl derivatives in modulating enzyme activity and receptor binding. For instance, researchers have shown that compounds with similar structural motifs can inhibit kinases and other enzymes involved in signal transduction pathways relevant to cancer progression. The electron-withdrawing nature of the fluorine atoms and nitro group in [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro- may contribute to its ability to interact strongly with biological targets, making it a promising candidate for drug discovery efforts.

The synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been employed to introduce the desired functional groups onto the biphenyl core. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to degradation, making them suitable for use in advanced materials like liquid crystals and organic semiconductors. The unique electronic properties imparted by the fluorine atoms and nitro group could be leveraged to develop new materials with enhanced performance characteristics.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-nitro- (CAS No. 1261998-77-9) is a versatile compound with significant potential in both pharmaceutical and materials science research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases. Additionally, its potential applications in advanced materials highlight its versatility beyond traditional chemical applications.